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Compound of Interest

2H-Pyran-2-one, 4-hydroxy-6-
Compound Name:

(trifluoromethyl)-
CAS No.: 387866-40-2
Cat. No.: B3264196

Get Quote

\ J

Chemical Identity & Hazard Profile

Before initiating disposal, you must verify the chemical state and understand its specific
hazards. This compound is an acidic enol with a trifluoromethyl group, making it chemically
distinct from non-fluorinated pyrones.

physicochemical Properties Table
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Relevance to Disposal

Chemical Name

4-Hydroxy-6-
(trifluoromethyl)-2H-pyran-2-

one

Primary Identifier

Synonyms

Trifluorotriacetic acid lactone
(TAL-f3)

Research Identifier

Molecular Formula

CeH3F30s3

Fluorine content dictates

incineration method

Physical State

White Solid (Powder/Crystals)

Requires solid waste

segregation

Stable solid at room

Melting Point 135-138 °C
temperature
o o ) Incompatible with strong bases
Acidity (pKa) Acidic (estimated pKa < 4.[1]9) ] o
(exothermic neutralization)
o Electrophilic; reacts with Segregate from amine waste
Reactivity

amines/nucleophiles

streams

Critical Hazards

 Inhalation/Contact: Causes skin, eye, and respiratory irritation.

e Combustion: Burning this compound releases Hydrogen Fluoride (HF) and fluorinated

carbon gases. Standard low-temperature incineration is prohibited.

e Chemical Incompatibility: Reacts vigorously with strong oxidizers and strong bases.

Pre-Disposal Handling & Segregation

Proper segregation is the single most effective step in preventing laboratory accidents during

waste consolidation.

Segregation Rules
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e Do NOT mix with Non-Halogenated Solvents: Keep separate from acetone, ethanol, or
methanol waste streams unless they are explicitly designated for halogenated disposal.

e Do NOT mix with Strong Bases: Avoid mixing with hydroxide solutions (NaOH, KOH) or
amine-rich waste, as this can trigger heat generation or ring-opening reactions.

« |solate from Oxidizers: Keep away from nitrates, perchlorates, and peroxides.

Container Specifications

» Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable
but HDPE is preferred to prevent breakage.

 Liquid Waste (if dissolved): Use an HDPE or fluorinated carboy. Ensure the cap is vented if
there is any risk of ongoing reaction (though unlikely if pure).

Labeling Requirements

The waste container must be clearly labeled with the following:

e Full Chemical Name: 2H-Pyran-2-one, 4-hydroxy-6-(trifluoromethyl)-[1]

o Hazard Checkboxes: [x] Toxic [X] Irritant [x] Acidic

 Critical Note: "CONTAINS ORGANIC FLUORINE - REQUIRES FLUE GAS SCRUBBING"

Disposal Workflow (Decision Logic)

The following diagram illustrates the decision matrix for disposing of this compound in various
states.
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Waste Generation:
4-OH-6-CF3-2-Pyrone

Determine Physical State

Pure Compound

eaction Mixture

Solid / Powder Dissolved in Solvent

Identify Solvent Type

Pack in HDPE Jar
(Double Bagged)

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, DMSO0)

*Do Not Mix*
Mark as 'Contains Fluorine'
Segregate as Halogenated

Add to Halogenated
Organic Waste Stream

High-Temperature Incineration
(with HF Scrubbing)

Click to download full resolution via product page

Caption: Decision logic for segregating solid vs. liquid waste streams to ensure proper
incineration.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Surplus)

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask or work in a fume
hood if the powder is fine.

o Container: Select a clean, dry HDPE screw-top container.
o Transfer: Carefully transfer the solid into the container. Do not fill more than 80% capacity.

e Secondary Containment: Place the HDPE container inside a clear plastic zip-lock bag
(double containment).

e Tagging: Attach a hazardous waste tag. Explicitly write: "Solid Organic Fluorine Compound.
High BTU Incineration Required."

o Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) hazardous waste
collection point.

Scenario B: Disposal of Reaction Mixtures (Liquid)

o Classification: Even if dissolved in a non-halogenated solvent (like Methanol), the presence
of the trifluoromethyl group reclassifies the entire solution as Halogenated Organic Waste.

e Consolidation: Pour into the "Halogenated Solvents" carboy.

o Documentation: Log the addition on the carboy's inventory sheet, specifying the approximate
mass of the fluorinated pyrone added.

o Why? Waste vendors need to know the fluorine content to adjust their incinerator feed
rates to prevent scrubber overload.

Scenario C: Spill Cleanup

 |solate: Evacuate the immediate area and post a "Do Not Enter"” sign.

o PPE: Double nitrile gloves, goggles, and shoe covers.
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e Neutralize/Absorb:
o For Solids: Cover with wet paper towels to prevent dust, then scoop into a bag.
o For Liquids: Absorb with vermiculite or a commercial organic spill pad.

o Clean Surface: Wipe the area with a mild soap solution (alkaline soap helps neutralize trace
acidity).

» Disposal: Place all cleanup materials (gloves, pads, scoops) into a hazardous waste bag
labeled "Contaminated Debris - Fluorinated."

Scientific Rationale for High-Temperature
Incineration

Standard incineration operates at temperatures sufficient to burn hydrocarbons (~850°C).
However, the Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry (approx.
485 kJ/mol).

e Risk of Incomplete Combustion: At lower temperatures, fluorinated compounds may not fully
mineralize, potentially forming toxic fluorinated byproducts or escaping as fugitive emissions.

e HF Formation: Complete combustion converts the fluorine content into Hydrogen Fluoride
(HF).

» Requirement: The waste must be sent to a facility equipped with flue gas scrubbers (typically
using calcium carbonate or sodium hydroxide) to capture the HF gas before it is released
into the atmosphere.
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Fluorinated Pyrones. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3264196/docs#comprehensive-disposal-guide-2h-
pyran-2-one-4-hydroxy-6-trifluoromethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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